Cas no 1805418-73-8 (Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate
• CAS No: 1805418-73-8
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4893564
• Update Time: 2025-07-19

Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate

• Inchi： 1S/C9H8F2INO2/c1-4-5(8(10)11)3-6(12)13-7(4)9(14)15-2/h3,8H,1-2H3
• InChI Key： SIWFWDLFHMDUOY-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C)C(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate

Methyl 4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate (CAS No. 1805418-73-8): An Overview

Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate (CAS No. 1805418-73-8) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents.

The molecular structure of Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate includes a pyridine ring substituted with a difluoromethyl group, an iodine atom, and a methyl group, all of which contribute to its distinct chemical properties. The presence of the difluoromethyl group is particularly noteworthy, as it can enhance the metabolic stability and bioavailability of the compound, making it an attractive candidate for drug development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic profiles. The difluoromethyl group in Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate is a prime example of this trend. Research has shown that this group can significantly influence the binding affinity and selectivity of the compound to its target receptors, thereby enhancing its therapeutic potential.

The iodine atom in the structure of Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate also plays a crucial role. Iodinated compounds are often used in radiopharmaceuticals and as intermediates in the synthesis of various pharmaceuticals. The iodine atom can be readily substituted or modified, providing flexibility in the design and optimization of drug candidates.

In addition to its structural features, Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate has been investigated for its potential as an intermediate in the synthesis of novel antiviral agents. Recent studies have demonstrated that compounds with similar structures exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis viruses. This makes Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate a valuable starting material for further research and development in this area.

The synthetic route for Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate involves several well-established chemical transformations. Typically, the synthesis begins with the formation of a pyridine derivative, followed by sequential substitution reactions to introduce the difluoromethyl, iodine, and methyl groups. The high yield and purity of the final product make it suitable for both laboratory-scale research and industrial-scale production.

In terms of safety and handling, it is important to note that while Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate is not classified as a hazardous material, proper precautions should be taken during its handling and storage to ensure safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory protocols.

The potential applications of Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate extend beyond antiviral agents. Researchers are also exploring its use in other therapeutic areas, such as oncology and neurodegenerative diseases. Preliminary studies have shown that compounds with similar structures can exhibit anti-cancer properties by inhibiting specific signaling pathways involved in tumor growth and metastasis.

In conclusion, Methyl 4-(difluoromethyl)-6-iodo-3-methylpyridine-2-carboxylate (CAS No. 1805418-73-8) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable chemical properties, make it an attractive candidate for further investigation and development as a novel therapeutic agent.